Cas no 1864137-24-5 (N-{3-[(2-methoxyethyl)(methyl)amino]propyl}thietan-3-amine)

• Product Name: N-{3-[(2-methoxyethyl)(methyl)amino]propyl}thietan-3-amine
• CAS No: 1864137-24-5
• MF: C₁₀H₂₂N₂OS
• MW: 218.359481334686
• CID: 5301747
• Update Time: 2026-03-10

N-{3-[(2-methoxyethyl)(methyl)amino]propyl}thietan-3-amine Chemical and Physical Properties

Names and Identifiers

• N1-(2-methoxyethyl)-N1-methyl-N3-(thietan-3-yl)propane-1,3-diamine
• N-{3-[(2-methoxyethyl)(methyl)amino]propyl}thietan-3-amine

• Inchi： 1S/C10H22N2OS/c1-12(6-7-13-2)5-3-4-11-10-8-14-9-10/h10-11H,3-9H2,1-2H3
• InChI Key： PKKNVBVEBQIYIA-UHFFFAOYSA-N
• SMILES： C(N(CCOC)C)CCNC1CSC1

Additional information on N-{3-[(2-methoxyethyl)(methyl)amino]propyl}thietan-3-amine

N-{3-[(2-methoxyethyl)(methyl)amino]propyl}thietan-3-amine: A Comprehensive Overview

N-{3-[(2-methoxyethyl)(methyl)amino]propyl}thietan-3-amine, identified by the CAS number 1864137-24-5, is a compound of significant interest in the field of organic chemistry and materials science. This compound, with its unique structure, has garnered attention due to its potential applications in drug delivery systems, polymer synthesis, and as a versatile building block in organic synthesis.

The molecular structure of N-{3-[(2-methoxyethyl)(methyl)amino]propyl}thietan-3-amine consists of a thietane ring (a four-membered ring containing three carbons and one nitrogen atom), which is further substituted with an amino group attached to a propyl chain that includes a methoxyethyl and methyl substituent. This combination of functional groups imparts the compound with unique chemical properties, including high reactivity and the ability to form strong hydrogen bonds, making it suitable for various chemical transformations.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing novel polymers with tailored mechanical and thermal properties. The thietane ring's inherent flexibility and reactivity make it an ideal candidate for such applications, enabling the creation of materials with enhanced durability and resistance to environmental factors.

In addition to its role in materials science, N-{3-[(2-methoxyethyl)(methyl)amino]propyl}thietan-3-amine has shown promise in the field of medicinal chemistry. Its ability to act as a bioisostere or a scaffold for drug design has been leveraged in the development of new therapeutic agents. Recent research has demonstrated its potential in targeting specific biological pathways, making it a valuable tool in drug discovery efforts.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thietane ring followed by functionalization with the appropriate amino groups. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, leading to higher yields and purer products.

Moreover, the compound's compatibility with various reaction conditions has made it a preferred choice in organic synthesis. Its ability to undergo nucleophilic substitution, addition, and elimination reactions has been extensively studied, providing chemists with a versatile platform for creating complex molecules.

In terms of safety and handling, while N-{3-[(2-methoxyethyl)(methyl)amino]propyl}thietan-3-amine is not classified as a hazardous material under standard conditions, it is recommended to handle it with care due to its chemical reactivity. Proper storage in inert containers away from moisture and heat is essential to maintain its stability.

The growing interest in this compound is reflected in its increasing presence in scientific literature and industry applications. As researchers continue to explore its potential, new insights into its properties and uses are expected to emerge, further solidifying its role as an important compound in modern chemistry.